5-Bromo-2-(4,5-dihydro-1,3-oxazol-2-yl)aniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Bromo-2-(4,5-dihydro-1,3-oxazol-2-yl)aniline is a useful research compound. Its molecular formula is C9H9BrN2O and its molecular weight is 241.088. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
5-Bromo-2-(4,5-dihydro-1,3-oxazol-2-yl)aniline and its derivatives are primarily utilized in synthetic chemistry for creating complex molecular structures. Karczmarzyk, Wolińska, and Fruziński (2011) described the synthesis of a compound using palladium cross-coupling amination, which led to a molecule with an almost planar oxazoline ring and a unique conformation influenced by intramolecular hydrogen bonds (Karczmarzyk, Wolińska, & Fruziński, 2011). Similarly, Stein, Hoffmann, and Fröba (2015) studied the crystal structures of 1-bromo and 1-iodo derivatives, highlighting the compound's supramolecular features like hydrogen bonding and π–π interactions (Stein, Hoffmann, & Fröba, 2015).
Biological Activity Studies
Several studies have explored the biological activities of this compound derivatives. Bhat, Sufeera, and Chaitanya (2011) synthesized compounds from p-bromoanilino acetohydrazide, which exhibited significant antibacterial, antifungal, and anti-inflammatory activities (Bhat, Sufeera, & Chaitanya, 2011). In another study, Patel et al. (2013) prepared derivatives involving this compound that showed promising results in antimicrobial activity (Patel et al., 2013).
Synthesis of Heterocyclic Compounds
The compound is also significant in the synthesis of various heterocyclic compounds. For instance, Mmonwa and Mphahlele (2016) demonstrated its use in synthesizing nitrogen-containing heterocyclic compounds and their annulated derivatives (Mmonwa & Mphahlele, 2016).
Future Directions
The future directions for “5-Bromo-2-(4,5-dihydro-1,3-oxazol-2-yl)aniline” could involve further exploration of its biological activities and potential applications in medicinal chemistry. Given the wide range of biological activities exhibited by oxazole derivatives , this compound could be a promising candidate for drug development.
Mechanism of Action
Target of Action
Compounds containing similar structures, such as imidazole and oxazole, have been reported to interact with a broad range of biological targets . These targets include various enzymes and receptors, and the compounds can form numerous non-covalent interactions with these biological systems .
Mode of Action
Based on the properties of similar compounds, it can be inferred that this compound may interact with its targets through non-covalent interactions, leading to changes in the function or activity of the target .
Biochemical Pathways
Compounds with similar structures have been found to influence a variety of biochemical pathways, leading to a wide range of biological activities .
Result of Action
Similar compounds have been reported to exhibit a range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Properties
IUPAC Name |
5-bromo-2-(4,5-dihydro-1,3-oxazol-2-yl)aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN2O/c10-6-1-2-7(8(11)5-6)9-12-3-4-13-9/h1-2,5H,3-4,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPFTVPYNAIZYET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(=N1)C2=C(C=C(C=C2)Br)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.